Cas no 1804098-83-6 (4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804098-83-6
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4802002
• Update Time: 2025-05-20

4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-8-4-6(2-3-13)14-5-7(8)9(10,11)12/h4-5H,2H2,1H3
• InChI Key： XZMQLWIPZIUWOT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.4
• Topological Polar Surface Area: 45.9

Additional information on 4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804098-83-6)

4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804098-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a methoxy group, a trifluoromethyl group, and a cyano moiety in its molecular framework makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core serves as a key scaffold for designing kinase inhibitors and other therapeutic agents.

In recent years, the demand for fluorinated compounds like 4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of incorporating trifluoromethyl groups into drug candidates to improve their pharmacokinetic properties. The compound's CAS No. 1804098-83-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its cyano-functionalized pyridine structure is a hotspot for modular synthesis, enabling the creation of diverse derivatives for high-throughput screening.

From an industrial perspective, 4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile is valued for its role in developing crop protection chemicals. The trifluoromethyl group is known to enhance the herbicidal and insecticidal activity of agrochemicals, making this compound a promising candidate for next-generation pesticides. Environmental sustainability concerns have also spurred interest in green chemistry approaches to synthesize such intermediates, with researchers exploring catalytic methods to reduce waste and energy consumption.

The compound's synthetic versatility is another focal point. Chemists often leverage its nitrile group for further functionalization, such as hydrolysis to carboxylic acids or reduction to primary amines. These transformations are critical for tailoring the compound's properties to specific applications. For instance, the methoxy group can influence electronic effects, while the trifluoromethyl moiety contributes to lipophilicity—a key factor in drug design. Such insights are frequently discussed in forums and publications, highlighting the compound's interdisciplinary appeal.

In summary, 4-Methoxy-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804098-83-6) stands out as a multifaceted building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable structure and functional groups. As research continues to uncover new synthetic routes and applications, this compound is poised to remain a cornerstone in innovation across multiple industries.